4,6-Dimethoxy-1,3-benzothiazol-2-amine

• IUPAC Name: 4,6-dimethoxy-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C9H10N2O2S/c1-12-5-3-6(13-2)8-7(4-5)14-9(10)11-8/h3-4H,1-2H3,(H2,10,11)
• InChI Key: QAOYBHURRQZAGR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C2C(=C1)SC(=N2)N)OC
• Molecular Formula: C9H10N2O2S
• DSSTOX Substance ID: DTXSID20359224
• Molecular Weight: 210.26 g/mol
• CAS RN: 65948-18-7

Description

“4,6-Dimethoxy-1,3-benzothiazol-2-amine” is a chemical compound with the CAS Number: 65948-18-7. It has a molecular weight of 210.26 and a linear formula of C9H10N2O2S. This compound is typically in solid form.

Molecular Structure Analysis

The molecular structure of “4,6-Dimethoxy-1,3-benzothiazol-2-amine” can be represented by the InChI code: 1S/C9H10N2O2S/c1-12-5-3-4-6 (13-2)8-7 (5)11-9 (10)14-8/h3-4H,1-2H3, (H2,10,11). This indicates the presence of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms in the molecule.

Physical And Chemical Properties Analysis

“4,6-Dimethoxy-1,3-benzothiazol-2-amine” is a solid at room temperature. It has a molecular weight of 210.26. The compound is typically stored at temperatures between 2-8°C.

Scientific Research Applications

1. Application in Solution Peptide Synthesis

• Summary of Application : This compound is used in the synthesis of 2-(4,6-Dimethoxy-1,3,5-triazin-2-yloxyimino) derivatives, which are applied in solution peptide synthesis.
• Methods of Application : The new triazinyloxyimino derivatives were prepared and tested for reactivity in solution peptide synthesis. The derivatives failed to activate the carboxyl group during the formation of peptide bonds, but gave the corresponding N-triazinyl amino acid derivatives as a major product.
• Results or Outcomes : The oxyma (ethyl 2-cyano-2-(hydroxyimino)acetate) uronium salt was superior to other uronium salts in terms of racemization, while 2-chloro-4,6-dimethoxy-1,3,5-triazine (CDMT, 9) gave the best results.

2. Application as a Peptide Coupling Agent

• Summary of Application : 2-Chloro-4,6-dimethoxy-1,3,5-triazine is used as a peptide coupling agent for the purification of peptides.
• Methods of Application : It is used in the synthesis of 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride through coupling with N-methylmorpholine in tetrahydrofuran.

3. Application in Green Chemistry

• Summary of Application : Benzothiazoles, including 4,6-Dimethoxy-1,3-benzothiazol-2-amine, have played an important role in the field of biochemistry and medicinal chemistry due to their highly pharmaceutical and biological activity.
• Methods of Application : The synthesis of benzothiazoles is of considerable interest due to their potent and significant biological activities and great pharmaceutical value.
• Results or Outcomes : Benzothiazole compounds have shown a wide range of biological activities including anti-cancer, anti-bacterial, anti-tuberculosis, anti-diabetic, anthelmintic, anti-tumor, anti-viral, anti-oxidant, anti-inflammatory, anti-glutamate and anti-parkinsonism, anticonvulsant, muscle relaxant activities, neuroprotective, inhibitors of several enzymes and so on.

4. Application in the Development of Cross-Linked Carboxymethyl Cellulose Films

• Summary of Application : 4-(4,6-dimethoxy-1,3,5-triazin-2-yl)-4-methyl-morpholinium chloride, which can be synthesized from 4,6-Dimethoxy-1,3-benzothiazol-2-amine, has been used in the development of cross-linked carboxymethyl cellulose films.
• Methods of Application : The specific methods of application are not provided in the source.
• Results or Outcomes : The specific outcomes of this application are not provided in the source.

5. Application as Antimicrobial Agents

• Summary of Application : Triazine-derived quaternary ammonium salts, which can be synthesized from 4,6-Dimethoxy-1,3-benzothiazol-2-amine, have been reported as highly efficient antimicrobial agents.
• Methods of Application : These quaternary ammonium salts have been prepared with an easy, atom efficient, economically sustainable strategy and tested as antimicrobial agents.
• Results or Outcomes : The specific outcomes of this application are not provided in the source.

6. Application in the Synthesis of 2-Azetidinones

• Summary of Application : 2-Chloro-4,6-dimethoxy-1,3,5-triazine, which can be synthesized from 4,6-Dimethoxy-1,3-benzothiazol-2-amine, is an efficient and convenient reagent for the one-pot synthesis of 2-azetidinones from imines and carboxylic acids under mild conditions.
• Methods of Application : The specific methods of application are not provided in the source.
• Results or Outcomes : The specific outcomes of this application are not provided in the source.

Safety And Hazards

The compound is labeled with the signal word “Warning” and has the hazard statement H302, indicating that it may be harmful if swallowed. It’s recommended to use personal protective equipment, such as gloves and eye protection, when handling this compound.